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Compound of Interest

Compound Name: Diisopropyl Adipate

Cat. No.: B033870 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of diisopropyl adipate, a common laboratory reagent.

Adherence to these guidelines is critical for protecting both laboratory personnel and the

environment.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are equipped with the appropriate personal

protective equipment (PPE). This includes, but is not limited to, safety glasses with side

shields, nitrile gloves, and a lab coat. All handling of diisopropyl adipate waste should be

conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedures
The recommended method for the disposal of diisopropyl adipate is through a licensed

chemical waste disposal company. This ensures compliance with all federal, state, and local

regulations.

Step 1: Waste Collection and Segregation

Waste Container: Collect diisopropyl adipate waste in a designated, leak-proof container

that is chemically compatible with the substance. Plastic containers are often preferred. The

container must have a secure screw-top cap.
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Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Diisopropyl Adipate," and any associated hazards (e.g., "Harmful to

Aquatic Life").

Segregation: Do not mix diisopropyl adipate waste with other chemical waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

It is incompatible with strong oxidizing agents, strong acids, and strong bases.

Step 2: Storage of Chemical Waste

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a

designated SAA within the laboratory. This area must be at or near the point of waste

generation.

Secondary Containment: Place the primary waste container in a secondary containment bin

to prevent the spread of material in case of a leak.

Storage Limits: Adhere to your institution's limits for the volume of hazardous waste stored in

an SAA.

Step 3: Arranging for Disposal

Contact EHS: Once the waste container is full, or in accordance with your laboratory's

regular pickup schedule, contact your institution's EHS office to arrange for collection.

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS department.

Disposal of Contaminated Materials

Any materials, such as absorbent pads, gloves, or empty containers, that are contaminated

with diisopropyl adipate should be disposed of as hazardous waste.[1] Empty containers

should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste

before the container is discarded.[1]

Quantitative Data Summary
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The following table summarizes key quantitative data for diisopropyl adipate, providing a

quick reference for safety and environmental considerations.

Parameter Value Reference

Acute Oral Toxicity (LD50, Rat) > 6,000 mg/kg [2]

n-octanol/water partition

coefficient (log KOW)
2.85 [3]

Biodegradation
Readily biodegradable (90% in

14 days)
[3]

Spill Management Protocol
In the event of a diisopropyl adipate spill, follow these procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate non-

essential personnel.

Contain the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to

contain the spill. Do not use combustible materials like sawdust.

Collect Absorbed Material: Carefully collect the absorbed material using spark-proof tools

and place it in a suitable, labeled container for chemical waste disposal.

Clean the Area: Clean the spill area thoroughly with soap and water.

Report the Spill: Report the incident to your laboratory supervisor and EHS office, following

your institution's spill reporting procedures.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of diisopropyl adipate.
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Diisopropyl Adipate Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b033870?utm_src=pdf-body-img
https://www.benchchem.com/product/b033870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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